Cas no 1804747-21-4 (4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine)

4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, combining hydroxy, methoxy, nitro, and trifluoromethoxy functional groups. This structure imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the nitro and hydroxy groups offer reactivity for further functionalization. Its precise substitution pattern allows for selective modifications, facilitating the development of targeted bioactive compounds. The compound’s stability under various conditions ensures compatibility with diverse synthetic protocols, underscoring its utility in advanced organic synthesis and medicinal chemistry research.
4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine structure
1804747-21-4 structure
Product Name:4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine
CAS No:1804747-21-4
MF:C7H5F3N2O5
MW:254.120212316513
CID:4831710
Update Time:2025-05-26

4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H5F3N2O5/c1-16-3-2-11-6(12(14)15)5(4(3)13)17-7(8,9)10/h2H,1H3,(H,11,13)
    • InChI Key: NMFMBJKNGYHXBK-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C(=CNC=1[N+](=O)[O-])OC)=O)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 420
  • XLogP3: 1.7
  • Topological Polar Surface Area: 93.4

4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096060-1g
4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine
1804747-21-4 97%
1g
$1,549.60 2022-04-01

Additional information on 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804747-21-4)

4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804747-21-4) is a specialized nitro-substituted pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a hydroxy, methoxy, nitro, and trifluoromethoxy moiety, which contribute to its distinct chemical properties and reactivity. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive intermediates.

The structural complexity of 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine makes it a valuable candidate for medicinal chemistry and material science. Its nitro group and trifluoromethoxy substituent are known to enhance binding affinity and metabolic stability, making it a promising scaffold for designing novel therapeutics. Recent studies have explored its role in modulating biological pathways, particularly in the context of inflammatory diseases and neurological disorders, which are among the most searched topics in biomedical research today.

From a synthetic perspective, CAS No. 1804747-21-4 is often utilized as a building block for constructing more complex heterocyclic systems. Its electron-withdrawing groups facilitate selective reactions, such as nucleophilic aromatic substitutions and cross-coupling reactions, which are critical for creating diverse chemical libraries. This aligns with the growing demand for high-throughput screening and fragment-based drug design, as evidenced by frequent searches for these methodologies in scientific databases.

Environmental and green chemistry considerations are also relevant to this compound. The presence of a trifluoromethoxy group has sparked interest in its biodegradability and eco-toxicity profile, topics that are highly searched in the context of sustainable chemical development. Researchers are investigating whether this moiety impacts the compound's persistence in ecosystems, a concern raised in recent environmental health discussions.

In the field of agrochemicals, 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine is being evaluated for its potential as a pesticide intermediate. Its structural features may contribute to pest resistance management, a hot topic given the rise in searches for alternative crop protection strategies. The compound's ability to interact with insect nicotinic receptors is under scrutiny, as this mechanism is pivotal for next-generation low-toxicity pesticides.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are frequently searched by quality control professionals. The nitro group's vibrational signatures in IR spectroscopy and the trifluoromethoxy group's distinctive 19F-NMR signals are particularly noteworthy for researchers verifying synthetic outcomes.

As the scientific community prioritizes structure-activity relationship (SAR) studies, CAS No. 1804747-21-4 offers a compelling case for exploring how subtle modifications affect bioactivity. This resonates with the surge in searches for computational chemistry tools and molecular docking simulations, which are used to predict the compound's interactions with biological targets before labor-intensive lab work begins.

Supply chain transparency for 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine is another area of interest, as evidenced by searches for GMP-compliant synthesis and regulatory documentation. Manufacturers emphasizing batch-to-batch consistency and impurity profiling are addressing key concerns in pharmaceutical procurement circles.

In conclusion, 4-Hydroxy-5-methoxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804747-21-4) represents a multifaceted compound with applications spanning drug discovery, agrochemical innovation, and methodological chemistry. Its relevance to trending scientific inquiries—from green synthesis to precision agriculture—ensures its continued prominence in research discussions. As investigation into its properties expands, this compound is poised to contribute meaningfully to solving contemporary challenges in healthcare and sustainable chemistry.

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